Cas no 61-33-6 (Penicillin G)

Penicillin G structure

Product Name:Penicillin G

CAS No:61-33-6

MF:C₁₆H₁₈N₂O₄S

MW:334.390122890472

MDL:MFCD00069665

CID:33771

PubChem ID:5904

Update Time:2025-04-18

Penicillin G Chemical and Physical Properties

Names and Identifiers

- Penicillin G
- PENICILLIN G K-SALT
- PENICILLIN G POTASSIUM
- PENICILLIN G POTASSIUM SALT
- (5r,6r)-benzylpenicillin
- (phenylmethyl)-penicilli
- (phenylmethyl)penicillin
- (phenylmethyl)-penicillinicaci
- (phenylmethyl)penicillinicacid
- PENICILLIN
- abbocillin
- benzyl penicillin
- cilloral
- cilopen
- cosmopen
- dropcillin
- galofak
- gelacillin
- pencilling
- pradupen
- Ursopen
- (2S,5R,6R)-3,3-Dimethyl-7-oxo-6-[(phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- C16H18N2O4S.K
- KBio3_001683
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-[(2-phenylacetyl)amino]- (2S,5R,6R)-
- Free benzylpenicillin
- NCGC00159348-02
- BRD-K55191674-236-03-7
- 61-33-6
- (2S,5R,6R)-3,3-dimethyl-7-oxo-6-(2-phenylacetamido)-4-thia-1-aza-bicyclo[3.2.0]heptane-2-carboxylic acid
- CHEBI:18208
- Benzylpenicillin [INN:BAN]
- Bencilpenicilina
- UNII-Q42T66VG0C
- 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-((phenylacetyl)amino)-, (2S-(2alpha,5alpha,6beta))-
- NSC-193396
- DB01053
- PHENOXYMETHYLPENICILLIN POTASSIUM IMPURITY A [EP IMPURITY]
- 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6- (2-phenylacetamido)-
- BRD-K55191674-237-12-6
- BSPBio_001096
- KBio2_001413
- (2S,5R,6R)-3,3-dimethyl-7-oxo-6-(phenylacetamido)-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
- Phenylacetamidopenicillanic acid
- Pfizerpen
- (2S,5R,6R)-3,3-Dimethyl-7-oxo-6-(2-phenylacetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- SBI-0051476.P003
- Benzylpenicillinum (Latin)
- Penicillin-G potassium
- HY-N7139
- (2S,5R,6R)-3,3-dimethyl-7-oxo-6-
- GTPL4796
- DRG-0128
- Benzylpenicillin 1000 microg/mL in Acetonitrile:Water
- Benzylpenicillinum
- 4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]-, (2S,5R,6R)-
- 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-((phenylacetyl)amino)- (2S-(2alpha,5alpha,6beta))-
- Pharmacillin
- (2S,5R,6R)-3,3-Dimethyl-7-oxo-6-(2-phenylacetamido)-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
- PHENOXYMETHYLPENICILLIN IMPURITY A [EP IMPURITY]
- Benzylpenicillinic acid
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]- [2S-(2alpha,5alpha,6beta)]-
- Prestwick3_001078
- KBio2_006549
- EINECS 204-038-0
- Benzylpenicillin [BAN:INN]
- Benzylpenicillinum [Latin]
- Prestwick2_001078
- Penicillin G Potassium in Plastic Container
- (2-phenylacetamido)-4-thia-1-azabicyclo[3.2.0]
- EINECS 200-506-3
- SMR000538912
- LS-149836
- CHEMBL29
- IDI1_000316
- BENZYLPENICILLIN (MART.)
- C16H18N2O4S
- NSC193396
- KBio1_000316
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-(2-phenylacetamido)-
- Penicillin,(S)
- GLXC-25718
- benzyl benicillin
- C05551
- Free penicillin G
- 3,3-Dimethyl-7-oxo-6-phenylacetylamino-4-thia-1-aza-bicyclo[3.2.0]heptane-2-carboxylic acid anion (Penicillin G)
- PENICILLIN G [HSDB]
- PENTIDS '250'
- 4-27-00-05861 (Beilstein Handbook Reference)
- BENZYLPENICILLIN [INN]
- JGSARLDLIJGVTE-MBNYWOFBSA-N
- SCHEMBL3783
- bensylpenicillin
- Free penicillin II
- Benzylpenicilline potassique [DCF]
- Q258450
- PENTIDS '400'
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]- (2S,5R,6R)-
- MLS001032123
- Benzylpenicillinic acid potassium salt
- BRD-K55191674-237-02-7
- KBioSS_001413
- Penicillinic acid, benzyl-
- CS-0013727
- Benzylpenicillin
- Cillora
- PENICILLIN G [VANDF]
- BDBM50022787
- AKOS005203091
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]- [2S-(2.alpha.,5.alpha.,6.beta.)]-, monopotassium salt
- Benzylpenicilline [French]
- MLS000766897
- Q42T66VG0C
- PENICILLIN-2
- NCGC00159348-03
- PHENOXYMETHYLPENICILLIN (BENZATHINE) TETRAHYDRATE IMPURITY A [EP IMPURITY]
- DTXCID3026934
- Cosmopen potassium salt
- Potassium 3,3-dimethyl-7-oxo-6-(phenylacetamido)-4-thia-1-azbicyclo[3.2.0]heptane-2-carboxylate
- PenicillinG
- Phenylacetyl-6-aminopenicillanic acid
- Spectrum4_000471
- Pencillin G
- Penicillinic acid, (phenylmethyl)-
- BENZYLPENICILLIN [MART.]
- PENICILLIN-G
- DTXSID5046934
- NINDS_000316
- 6-(2-phenylacetamido)penicillansyre
- D02336
- Prestwick0_001078
- Benzylpenicillin G
- KBioGR_000942
- Bencilpenicilina [Spanish]
- PENICILLIN G [MI]
- 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-(2-phenylacetamido)-
- 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-((phenylacetyl)amino)- (2S-(2alpha,5alpha,6beta))-, monopotassium salt
- Spectrum_000933
- EN300-19631164
- 3,3-Dimethyl-7-oxo-6-phenylacetylamino-4-thia-1-aza-bicyclo[3.2.0]heptane-2-carboxylic acid
- Benzylpenicillin (INN)
- DivK1c_000316
- Epitope ID:114070
- HMS2875L09
- 3,3-Dimethyl-7-oxo-6-phenylacetylamino-4-thia-1-aza-bicyclo[3.2.0]heptane-2-carboxylic acid(penicillin G)
- potassium [2S-(2alpha,5alpha,6beta)]-3,3-dimethyl-7-oxo-6-(phenylacetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
- Prestwick1_001078
- Spectrum2_000518
- SPBio_002998
- NSC 193396
- W-109262
- Spectrum3_000542
- HSDB 3166
- Spectrum5_001108
- KBio2_003981
- SPBio_000475
- Compocillin G
- Benzyl-6-aminopenicillinic acid
- BRN 0044740
- A833169
- Bicillin (*Benzathine Salt, Tetrahydrate*)
- MLS001173382
- Benzopenicillin
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]- [2S-(2.alpha.,5.alpha.,6.beta.)]-
- (Phenylmethyl)penicillinic acid
- BENZYLPENICILLIN [WHO-DD]
- D00QAR
- BSPBio_002183
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]- (2S,5R,6R)-, monopotassium salt
- (2S,5R,6R)-3,3-Dimethyl-7-oxo-6-(2-phenylacetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid
- J01CE01
- NSC 131815
- PENTIDS '800'
- Cilloral potassium salt
- Liquacillin
- 2,2-dimethyl-6beta-(phenylacetamido)penam-3alpha-carboxylic acid
- (+)-3,3-Dimethyl-7-oxo-6-phenylacetylamino-4-thia-1-aza-bicyclo[3.2.0]heptane-2-carboxylic acid(penicillin G)
- BPBio1_001206
- (2S,5R,6R)-3,3-Dimethyl-7-oxo-6-phenylacetylamino-4-thia-1-aza-bicyclo[3.2.0]heptane-2-carboxylic acid
- C16-H18-N2-O4-S.K
- 6-(2-Phenylacetamido)penicillanic acid
- Benzylpenicilline
- (2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(2-phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- PHENOXYMETHYLPENICILLIN IMPURITY A (EP IMPURITY)
- Penicillin, (phenylmethyl)-
- Specilline G
- (2S,5R,6R)-3,3-dimethyl-7-oxo-6-(phenylacetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- Benzylpenicillin, Antibiotic for Culture Media Use Only
- NS00068016
- (2S,6R)-3,3-Dimethyl-7-oxo-6-(2-phenylacetamido)-4-thia-1-aza-bicyclo[3.2.0]heptane-2-carboxylic acid
- NSC131815
- NCI60_000703
- FT-0631271
- SB74416
- FT-0770573
- WLN: T45 ANV ESTJ CMV1R& F F GVQ
- CHEMBL300052
- (5S)-3,3-dimethyl-7-oxo-6-[(2-phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- NS00001514
- 3,3-dimethyl-7-oxo-6-[(2-phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- SCHEMBL2109546
- 3,3-Dimethyl-7-oxo-6-(2-phenylacetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]- [2S-(2.alpha.,5.alpha.,6.beta.)]-
- DTXSID30859048
- Oprea1_861345
- Cillin
- NSC11964
- 7005-30-3
- AKOS030242685
- 3,3-dimethyl-7-oxo-6-((phenylacetyl)amino)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,3-dimethyl-7-oxo-6-(2-phenylacetamido)-
- DTXSID20274362
- NSC-11964
- Oprea1_713794
- BRD-K55191674-236-07-8
- 4,1-Thiaazabicyclo[3.2.0]heptane-2-carboxylic acid, 6-benzylcarbonylamino-3,3-dimethyl-7-oxo-
- BRD-K55191674-237-18-3
- BRD-K55191674-236-06-0
- MDL： MFCD00069665
- Inchi： 1S/C16H18N2O4S/c1-16(2)12(15(21)22)18-13(20)11(14(18)23-16)17-10(19)8-9-6-4-3-5-7-9/h3-7,11-12,14H,8H2,1-2H3,(H,17,19)(H,21,22)/t11-,12+,14-/m1/s1
- InChI Key： JGSARLDLIJGVTE-MBNYWOFBSA-N
- SMILES： S1C(C)(C)[C@H](C(=O)O)N2C([C@H]([C@@H]12)NC(CC1C=CC=CC=1)=O)=O

Computed Properties

Exact Mass: 334.09900
Monoisotopic Mass: 334.098728
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 530
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 4
XLogP3: nothing
Topological Polar Surface Area: 112

Experimental Properties

Density: 1.2729 (rough estimate)
Melting Point: 214-217 °C
Boiling Point: 663.3°C at 760 mmHg
Flash Point: 355°C
Refractive Index: 1.6930 (estimate)
Solubility: H2O: 100 mg/mL
PSA: 112.01000
LogP: 1.18960
Specific Rotation: D +282° (ethanol)

Penicillin G Security Information

WGK Germany：2
Hazard Category Code： 42/43
Safety Instruction： S36/37
FLUKA BRAND F CODES：10-23
RTECS：XH9700000
Hazardous Material Identification：
Risk Phrases：R42/43
Storage Condition：Ventilation and low temperature drying

Penicillin G Customs Data

HS CODE：32041900
Customs Data：

China Customs Code:
32041900

Penicillin G Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM201127-100g	Penicillin G	61-33-6	97%	100g	$145	2023-01-06
Enamine	EN300-19631164-0.05g		61-33-6		0.05g	$212.0	2023-09-17
A2B Chem LLC	AX46090-1g	(2S,5R,6R)-3,3-Dimethyl-7-oxo-6-(2-phenylacetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid	61-33-6		1g	$639.00	2024-04-19

Penicillin G Related Literature

1. A kinetic analysis of the acidic degradation of penicillin G and confirmation of penicillamine as a degradation product

David P. Kessler,Isaac Ghebre-Sellassie,Adelbert M. Knevel,Stanley L. Hem J. Chem. Soc. Perkin Trans. 2 1981 1247
2. A rapid, simple, high-performance liquid chromatography method for the clinical measurement of beta-lactam antibiotics in serum and interstitial fluid

Alaa Riezk,Richard C. Wilson,Timothy M. Rawson,Vasin Vasikasin,Paul Arkel,Trevor J. Ferris,Lisa D. Haigh,Anthony E. G. Cass,Alison H. Holmes Anal. Methods 2023 15 829
3. A rapid, simple, high-performance liquid chromatography method for the clinical measurement of beta-lactam antibiotics in serum and interstitial fluid

Alaa Riezk,Richard C. Wilson,Timothy M. Rawson,Vasin Vasikasin,Paul Arkel,Trevor J. Ferris,Lisa D. Haigh,Anthony E. G. Cass,Alison H. Holmes Anal. Methods 2023 15 829
4. The Effect of Cooking on Veterinary Drug Residues in Food.Part 8. Benzylpenicillin?

Martin D. Rose,John Bygrave,William H. H. Farrington Analyst 1997 122 1095
5. A nuclear magnetic resonance study of the degradation of penicillin G in acidic solution

Jaques P. Degelaen,Spiros L. Loukas,James Feeney,Gordon C. K. Roberts,Arnold S. V. Burgen J. Chem. Soc. Perkin Trans. 2 1979 86

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Cas no 61-33-6 (Penicillin G)

Penicillin G Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Penicillin G Security Information

Penicillin G Customs Data

China Customs Code:

Penicillin G Pricemore >>

Penicillin G Related Literature

Related Categories

61-33-6 (Penicillin G) Related Products